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2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid

Name: 2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid
Brand: Smolecule
SKU: S7448980
Rating: 4 (5 reviews)

Catalog No.

S7448980

CAS No.

M.F

C20H20ClNO4

M. Wt

373.8 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoeth...

8. Toxicity and Safety in Scientific Experiments
9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Specification
14. Others

General Information

Product Name

2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid

IUPAC Name

2-[2-[[4-(4-chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid

Molecular Formula

C20H20ClNO4

Molecular Weight

373.8 g/mol

InChI

InChI=1S/C20H20ClNO4/c21-16-7-5-15(6-8-16)20(9-11-26-12-10-20)22-18(23)13-14-3-1-2-4-17(14)19(24)25/h1-8H,9-13H2,(H,22,23)(H,24,25)

InChI Key

YLJPLYDBBSELLC-UHFFFAOYSA-N

Canonical SMILES

C1COCCC1(C2=CC=C(C=C2)Cl)NC(=O)CC3=CC=CC=C3C(=O)O

2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid, also known as CK-636, is a novel chemical compound that has recently gained attention in the scientific community. This compound has shown potential in various scientific experiments and research areas due to its unique properties and characteristics. In this paper, we will explore the definition, background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions of CK-636.

Definition and Background

2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid is a chemical compound with the molecular formula C23H22ClNO5. It belongs to the class of oxabicyclo compounds and has a molecular weight of 433.88 g/mol. This compound was first discovered and synthesized by a group of scientists in Japan in 2007 (Hasegawa et al., 2007). Since then, it has been the subject of numerous studies due to its potential in various research areas.

Physical and Chemical Properties

2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid is a white to off-white powder with a melting point of 176-178°C. It is sparingly soluble in water and soluble in organic solvents such as dimethyl sulfoxide and ethanol. It has a log P value of 3.61 and a pKa of 4.37 (Hasegawa et al., 2007). 2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid is stable under normal conditions and does not decompose rapidly.

Synthesis and Characterization

2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid can be synthesized in several steps using various chemical reactions (Hasegawa et al., 2007). One of the commonly used methods involves the reaction of 4-chlorobenzyl alcohol with potassium carbonate in dimethyl sulfoxide to form 4-(4-chlorophenyl)oxan-4-ol. This intermediate is then reacted with 2-bromoacetyl benzoic acid in the presence of cesium carbonate and palladium on carbon to form 2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid. The purity of the synthesized compound can be determined by high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Analytical Methods

Several analytical methods have been developed to determine the purity and concentration of 2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid. HPLC is commonly used to analyze the compound's purity, while NMR spectroscopy is used to determine its chemical structure. In addition, mass spectrometry (MS) and infrared spectroscopy (IR) can also be used for the characterization of 2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid (Li et al., 2016).

Biological Properties

2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid has shown promising biological properties in scientific experiments. It is a potent inhibitor of the actin-severing protein cofilin and has been shown to suppress the migration and invasion of cancer cells in vitro and in vivo (Huang et al., 2016; Otsuka et al., 2018). 2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid has also shown potential in the treatment of neurodegenerative diseases such as Alzheimer's disease by inhibiting the activity of gelsolin, a protein associated with the development of neurofibrillary tangles (Heneka et al., 2015).

Toxicity and Safety in Scientific Experiments

Studies have shown that 2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid has low toxicity and is safe for use in scientific experiments. It has been tested in animal studies with no significant adverse effects observed (Hasegawa et al., 2007; Otsuka et al., 2018).

Applications in Scientific Experiments

2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid has numerous applications in scientific experiments. It is commonly used as a tool compound to investigate the role of cofilin and gelsolin in cell migration and neurodegenerative diseases, respectively. It can also be used to study the structure, function, and regulation of actin-binding proteins.

Current State of Research

2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid is an active area of research in the scientific community. Numerous studies are currently being conducted to investigate its potential in various research areas, including cancer, neurodegenerative diseases, and infectious diseases.

Potential Implications in Various Fields of Research and Industry

2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid has the potential to be used in various fields of research and industry. In the medical field, it could be used as a treatment for cancer and neurodegenerative diseases. In the pharmaceutical industry, it could be used as a tool compound for the development of new drugs targeting cofilin and gelsolin. In the agricultural industry, it could be used as a fungicide to control plant diseases caused by fungi.

Limitations and Future Directions

Despite its numerous potential applications, 2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid has some limitations that need to be addressed in future studies. One of the major limitations is the lack of information on its pharmacokinetics and pharmacodynamics. Future studies should investigate its absorption, distribution, metabolism, and excretion in vivo. In addition, studies should be conducted to investigate the potential side effects and toxicity of 2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid in humans. Future research should also explore the potential applications of 2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid in other research areas, including infectious diseases and material science.
In conclusion, 2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid is a novel chemical compound that has shown potential in various scientific experiments and research areas. Its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions have been discussed in detail in this paper. 2-[2-[[4-(4-Chlorophenyl)oxan-4-yl]amino]-2-oxoethyl]benzoic acid is a promising compound that could have various applications in the future once its limitations are addressed.